Cas no 714953-84-1 (1-[amino-(4-nitrophenyl)methyl]naphthalen-2-ol;hydrochloride)

• Product Name: 1-[amino-(4-nitrophenyl)methyl]naphthalen-2-ol;hydrochloride
• CAS No: 714953-84-1
• MF: C₁₇H₁₅ClN₂O₃
• MW: 330.765603303909
• MDL: MFCD07366591
• CID: 1750294
• PubChem ID: 17039408
• Update Time: 2025-10-10

1-[amino-(4-nitrophenyl)methyl]naphthalen-2-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• AGN-PC-01A99P
• 1-[amino-(4-nitrophenyl)methyl]naphthalen-2-ol
• hydrochloride
• 1-[Amino-(4-nitro-phenyl)-methyl]-naphthalen-2-ol hydrochloride
• 1-[amino-(4-nitrophenyl)methyl]naphthalen-2-ol,hydrochloride
• 1-(Amino(4-nitrophenyl)methyl)naphthalen-2-ol hydrochloride
• 1-[Amino(4-nitrophenyl)methyl]naphthalen-2-ol--hydrogen chloride (1/1)
• DTXSID10588728
• 1-[amino-(4-nitrophenyl)methyl]naphthalen-2-ol;hydrochloride
• MFCD07366591
• 714953-84-1
• 1-[AMINO(4-NITROPHENYL)METHYL]NAPHTHALEN-2-OL HYDROCHLORIDE

• MDL： MFCD07366591
• Inchi： 1S/C17H14N2O3.ClH/c18-17(12-5-8-13(9-6-12)19(21)22)16-14-4-2-1-3-11(14)7-10-15(16)20;/h1-10,17,20H,18H2;1H
• InChI Key： PMQFOFOAHKGDFW-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC2C=CC=CC=2C=1C(C1C=CC(=CC=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 330.07700
• Monoisotopic Mass: 330.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• PSA: 92.07000
• LogP: 5.52720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-[amino-(4-nitrophenyl)methyl]naphthalen-2-ol;hydrochloride

Research Brief on 1-[amino-(4-nitrophenyl)methyl]naphthalen-2-ol;hydrochloride (CAS: 714953-84-1)

1-[amino-(4-nitrophenyl)methyl]naphthalen-2-ol;hydrochloride (CAS: 714953-84-1) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for developing novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's structure features a naphthalene core substituted with an amino-(4-nitrophenyl)methyl group, which is protonated as a hydrochloride salt. This structural motif has been investigated for its ability to interact with various biological targets, including enzymes and receptors. Recent publications highlight its role as a potential inhibitor of key enzymes involved in inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-[amino-(4-nitrophenyl)methyl]naphthalen-2-ol;hydrochloride exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. The study employed molecular docking and in vitro assays to elucidate the binding interactions and potency of the compound. These findings suggest its potential as a lead compound for developing anti-inflammatory agents.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the compound's utility as a fluorescent probe. The nitrophenyl group in the structure confers unique photophysical properties, enabling its use in bioimaging applications. Researchers successfully utilized the compound to track cellular uptake and localization in real-time, showcasing its versatility beyond therapeutic applications.

Ongoing research is also examining the pharmacokinetic properties of 1-[amino-(4-nitrophenyl)methyl]naphthalen-2-ol;hydrochloride. Preliminary data indicate favorable solubility and stability profiles, which are critical for further drug development. However, challenges such as metabolic stability and bioavailability require additional optimization, as noted in a 2024 review article in Expert Opinion on Drug Discovery.

In conclusion, 1-[amino-(4-nitrophenyl)methyl]naphthalen-2-ol;hydrochloride (CAS: 714953-84-1) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Its dual role as a potential therapeutic agent and a fluorescent probe underscores its versatility. Future research should focus on optimizing its pharmacological properties and expanding its therapeutic potential.